Cas no 73600-92-7 (Tetrodotoxin,11-[(5-amino-1-carboxypentyl)amino]-11-deoxy-, labeled with tritium, [11(S)]-(9CI))

Tetrodotoxin,11-[(5-amino-1-carboxypentyl)amino]-11-deoxy-, labeled with tritium, [11(S)]-(9CI) structure
73600-92-7 structure
Product Name:Tetrodotoxin,11-[(5-amino-1-carboxypentyl)amino]-11-deoxy-, labeled with tritium, [11(S)]-(9CI)
CAS No:73600-92-7
MF:C17H29N5O9
MW:447.440264463425
CID:579743
PubChem ID:156019
Update Time:2025-04-19

Tetrodotoxin,11-[(5-amino-1-carboxypentyl)amino]-11-deoxy-, labeled with tritium, [11(S)]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Tetrodotoxin,11-[(5-amino-1-carboxypentyl)amino]-11-deoxy-, labeled with tritium, [11(S)]-(9CI)
    • [11(S)]-11-[(5-Amino-1-carboxypentyl)amino]-11-deoxytetrodotoxin labeled with tritium
    • 73600-92-7
    • (3H)-Lysine-tetrodotoxin
    • Tetrodotoxin, 11-((5-amino-1-carboxypentyl)amino)-11-deoxy-, labeled with tritium, (11(S))-
    • Inchi: 1S/C17H29N5O9/c18-4-2-1-3-6(12(25)26)20-5-15(28)9-7-11(24)21-14(19)22-16(7)8(23)10(15)31-17(29,30-9)13(16)27/h6-11,13,20,23-24,27-29H,1-5,18H2,(H,25,26)(H3,19,21,22)
    • InChI Key: HWSLFZJGCNRKJA-UHFFFAOYSA-N
    • SMILES: O1C2(C(C34C(C(C(CNC(C(=O)O)CCCCN)(C1C3C(N=C(N)N4)O)O)O2)O)O)O

Computed Properties

  • Exact Mass: 447.197
  • Monoisotopic Mass: 447.197
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 772
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -8.2
  • Topological Polar Surface Area: 245Ų

Experimental Properties

  • Density: 2.13
  • Boiling Point: 832.2°Cat760mmHg
  • Flash Point: 457.1°C
  • Refractive Index: 1.854
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